Cas no 1184542-03-7 (4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol)

• Product Name: 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol
• CAS No: 1184542-03-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6559124
• PubChem ID: 61055425
• Update Time: 2025-05-20

4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol
• Benzeneethanol, β-amino-4-hydroxy-3,5-dimethyl-

• Inchi： 1S/C10H15NO2/c1-6-3-8(9(11)5-12)4-7(2)10(6)13/h3-4,9,12-13H,5,11H2,1-2H3
• InChI Key： KIHOSMCRXRMBSS-UHFFFAOYSA-N
• SMILES： C1(C(N)CO)=CC(C)=C(O)C(C)=C1

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 367.2±37.0 °C(Predicted)
• pka: 10.79±0.36(Predicted)

Additional information on 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol

Professional Introduction to Compound with CAS No. 1184542-03-7 and Product Name: 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol

Compound with the CAS number 1184542-03-7, chemically known as 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol, represents a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both amino and hydroxyl functional groups, coupled with a dimethylphenol backbone, makes it a versatile intermediate for the development of various pharmacologically active molecules.

The molecular structure of 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol features a phenolic ring substituted with two methyl groups at the 2 and 6 positions, which enhances its stability and reactivity. The amino group at the 4-position is linked to a 2-hydroxyethyl chain, providing additional sites for chemical modification. This bifunctional nature allows for diverse synthetic pathways, making it a valuable building block in the synthesis of complex organic molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol and its derivatives. The compound's ability to act as a precursor for various heterocyclic compounds has been particularly noted in academic research. For instance, studies have demonstrated its utility in the synthesis of imidazoles and pyrimidines, which are crucial scaffolds in drug design. The hydroxyl and amino groups can undergo various chemical reactions such as condensation, alkylation, and oxidation, facilitating the creation of structurally diverse molecules.

One of the most compelling aspects of 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol is its potential application in the development of novel therapeutic agents. Researchers have been investigating its role in modulating biological pathways associated with inflammation and oxidative stress. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of prostaglandins and leukotrienes, which are mediators of inflammation.

The dimethylphenol moiety in 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol contributes to its stability under various conditions, making it a promising candidate for further exploration in drug development. Additionally, the presence of the 1-amino-2-hydroxyethyl side chain provides opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects.

Recent advancements in computational chemistry have also highlighted the importance of 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol as a key intermediate. Molecular modeling studies have shown that this compound can serve as a scaffold for designing molecules with enhanced binding affinity to biological targets. By leveraging computational tools, researchers can predict how modifications to this compound might affect its interactions with proteins and other biomolecules. This approach has accelerated the discovery process in drug development by allowing virtual screening of numerous potential derivatives.

The synthesis of 4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol itself presents an interesting challenge due to its complex functional groups. However, modern synthetic methodologies have made significant progress in optimizing routes for its preparation. Catalytic processes and green chemistry principles have been employed to enhance yield and reduce environmental impact. These advancements not only make the compound more accessible but also align with global efforts to promote sustainable chemical manufacturing.

In conclusion,4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol (CAS No. 1184542-03-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing a wide range of biologically active molecules. As research continues to uncover new applications for this compound,4-(1-amino-2-hydroxyethyl)-2,6-dimethylphenol is poised to play an increasingly important role in advancing therapeutic strategies across various medical fields.